1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile

• IUPAC Name: 1-benzyl-4-oxo-2-(4-phenylmethoxyphenyl)azetidine-2-carbonitrile
• InChI: InChI=1S/C24H20N2O2/c25-18-24(15-23(27)26(24)16-19-7-3-1-4-8-19)21-11-13-22(14-12-21)28-17-20-9-5-2-6-10-20/h1-14H,15-17H2
• InChI Key: MOWCTZRQNKKJKN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C1(C#N)C2=CC=C(C=C2)OCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C24H20N2O2
• Molecular Weight: 368.4 g/mol

Description

1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile is a novel compound that has been synthesized recently. It has been identified as a potential drug candidate due to its unique chemical structure and potential pharmacological properties.

Mechanism of Action

The mechanism of action of 1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins involved in the growth and proliferation of cancer cells. It may also act by disrupting the cell membrane of bacteria or fungi, leading to their death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells and reduce tumor size in animal models. It has also been found to have antibacterial and antifungal activity, and can inhibit the growth of certain microorganisms. Additionally, it has been shown to have anti-inflammatory properties and can reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile in lab experiments is its unique chemical structure, which may provide new insights into the development of novel drugs. Additionally, the compound has been shown to have multiple pharmacological properties, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile. One area of research is the optimization of the synthesis method to improve yields and purity of the compound. Another area of research is the elucidation of the mechanism of action of the compound, which may provide new insights into the development of novel drugs. Additionally, further studies are needed to determine the potential toxicity and side effects of the compound, which may limit its use in clinical applications.

Scientific Research Applications

1-benzyl-2-[4-(benzyloxy)phenyl]-4-oxo-2-azetidinecarbonitrile has potential applications in various fields of scientific research. It has been shown to have anti-cancer properties and can be used as a chemotherapeutic agent. It has also been found to have antimicrobial activity and can be used as an antibacterial or antifungal agent. Additionally, it has been shown to have anti-inflammatory properties and can be used for the treatment of inflammatory diseases.